Cas no 876919-10-7 (Methyl 2-chloro-5-fluoroisonicotinate)

Methyl 2-chloro-5-fluoroisonicotinate structure

876919-10-7 structure

Product Name:Methyl 2-chloro-5-fluoroisonicotinate

CAS No:876919-10-7

MF:C₇H₅ClFNO₂

MW:189.571504354477

MDL:MFCD09909836

CID:875928

PubChem ID:46311230

Update Time:2024-10-26

Methyl 2-chloro-5-fluoroisonicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-5-fluoroisonicotinate
- 2-CHLORO-5-FLUOROISONICOTINIC ACID METHYL ESTER
- Methyl 2-chloro-5-fluoropyridine-4-carboxylate
- Methyl 2-chloro-5-fluoro-4-pyridinecarboxylate (ACI)
- EN300-396126
- PS-6726
- SRNIKBWSSVPZDX-UHFFFAOYSA-N
- Methyl 2-chloro-5-fluoropyridine-4-carboxylate, 2-Chloro-5-fluoro-4-(methoxycarbonyl)pyridine
- AC-27985
- Methyl 2-chloro-5-fluoro-pyridine-4-carboxylate
- Z1198261713
- AKOS006311813
- Methyl2-chloro-5-fluoroisonicotinate
- SB52734
- SCHEMBL1330158
- DTXSID90673247
- MFCD09909836
- CS-D0437
- 876919-10-7
- MDL： MFCD09909836
- Inchi： 1S/C7H5ClFNO2/c1-12-7(11)4-2-6(8)10-3-5(4)9/h2-3H,1H3
- InChI Key： SRNIKBWSSVPZDX-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=CN=C(Cl)C=1)OC

Computed Properties

Exact Mass: 188.99900
Monoisotopic Mass: 188.9992843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19000
LogP: 1.66070

Methyl 2-chloro-5-fluoroisonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM171154-5g	Methyl 2-chloro-5-fluoropyridine-4-carboxylate	876919-10-7	95%	5g	$777	2021-08-05
TRC	M342423-50mg	Methyl 2-chloro-5-fluoroisonicotinate	876919-10-7		50mg	$ 70.00	2022-06-03
TRC	M342423-100mg	Methyl 2-chloro-5-fluoroisonicotinate	876919-10-7		100mg	$ 95.00	2022-06-03
TRC	M342423-500mg	Methyl 2-chloro-5-fluoroisonicotinate	876919-10-7		500mg	$ 340.00	2022-06-03
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-1446-100g	2-CHLORO-5-FLUOROISONICOTINIC ACID METHYL ESTER	876919-10-7	95%	100g	$1650	2023-09-07
Matrix Scientific	116139-500mg	Methyl 2-chloro-5-fluoropyridine-4-carboxylate, >90%	876919-10-7	>90%	500mg	$275.00	2023-09-08
Matrix Scientific	116139-1g	Methyl 2-chloro-5-fluoropyridine-4-carboxylate, >90%	876919-10-7	>90%	1g	$367.00	2023-09-08
Fluorochem	230722-250mg	Methyl 2-chloro-5-fluoroisonicotinate	876919-10-7	95%	250mg	￡133.00	2022-02-28
Fluorochem	230722-1g	Methyl 2-chloro-5-fluoroisonicotinate	876919-10-7	95%	1g	￡331.00	2022-02-28
Fluorochem	230722-5g	Methyl 2-chloro-5-fluoroisonicotinate	876919-10-7	95%	5g	￡994.00	2022-02-28

Methyl 2-chloro-5-fluoroisonicotinate Production Method

Production Method 1

884494-74-0

876919-10-7

Reaction Conditions

1.1 Reagents: Thionyl chloride ; rt; 2 h, reflux

Reference

Fluorinated derivatives of pyridine-2,4-dicarboxylate are potent inhibitors of human 2-oxoglutarate dependent oxygenases

Brewitz, Lennart; et al, Journal of Fluorine Chemistry, 2021, 247,

Methyl 2-chloro-5-fluoroisonicotinate Raw materials

2-Chloro-5-fluoroisonicotinic acid

Methyl 2-chloro-5-fluoroisonicotinate Preparation Products

Methyl 2-chloro-5-fluoroisonicotinate (876919-10-7)

Methyl 2-chloro-5-fluoroisonicotinate Suppliers

Amadis Chemical Company Limited

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(CAS:876919-10-7)Methyl 2-chloro-5-fluoroisonicotinate

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Quantity:10g/5g/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:11

Price ($):1012.0/609.0/193.0

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876919-10-7 (Methyl 2-chloro-5-fluoroisonicotinate) Related Products

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Amadis Chemical Company Limited

(CAS:876919-10-7)Methyl 2-chloro-5-fluoroisonicotinate

Purity:99%/99%/99%

Quantity:10g/5g/1g

Price ($):1012.0/609.0/193.0